Cas no 7497-94-1 (N,n-diethyl-2-(2,3,4,5,6-pentachlorophenoxy)ethanamine)
7497-94-1 structure
Product Name:N,n-diethyl-2-(2,3,4,5,6-pentachlorophenoxy)ethanamine
CAS No:7497-94-1
MF:C12H14Cl5NO
MW:365.510658740997
CID:980790
PubChem ID:347934
Update Time:2025-04-19
N,n-diethyl-2-(2,3,4,5,6-pentachlorophenoxy)ethanamine Chemical and Physical Properties
Names and Identifiers
-
- N,n-diethyl-2-(2,3,4,5,6-pentachlorophenoxy)ethanamine
- AG-G-98549; 2-Diaethylamino-1-(pentachlor-phenoxy)-aethan; NSC406859; diethyl-(2-pentachlorophenoxy-ethyl)-amine; AC1L88FQ; CTK2H8923; Diaethyl-(2-pentachlorphenoxy-aethyl)-amin;
- NSC406859
- DTXSID10324502
- 2-(pentachlorophenoxy) ethyl N,N-diethylamine
- NSC-406859
- 7497-94-1
-
- Inchi: 1S/C12H14Cl5NO/c1-3-18(4-2)5-6-19-12-10(16)8(14)7(13)9(15)11(12)17/h3-6H2,1-2H3
- InChI Key: RZAGKPGSXHKXRG-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C(=C(C=1OCCN(CC)CC)Cl)Cl)Cl)Cl
Computed Properties
- Exact Mass: 362.95212
- Monoisotopic Mass: 362.951803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- PSA: 12.47
N,n-diethyl-2-(2,3,4,5,6-pentachlorophenoxy)ethanamine Related Literature
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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